2-(4-Benzyloxy-phenyl)-5,6-dichloro-isoindole-1,3-dione

Specification

• Molecular Formula: C21H13Cl2NO3
• Molecular Weight: 398.2 g/mol
• IUPAC Name: 5,6-dichloro-2-(4-phenylmethoxyphenyl)isoindole-1,3-dione
• Standard InChI: InChI=1S/C21H13Cl2NO3/c22-18-10-16-17(11-19(18)23)21(26)24(20(16)25)14-6-8-15(9-7-14)27-12-13-4-2-1-3-5-13/h1-11H,12H2
• Standard InChI Key: NRILBZPQYAAPKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)N3C(=O)C4=CC(=C(C=C4C3=O)Cl)Cl

Introduction

2-(4-Benzyloxy-phenyl)-5,6-dichloro-isoindole-1,3-dione is a synthetic organic compound belonging to the isoindole derivatives class. It features a fused isoindole ring system with two chlorine substituents and a benzyloxy group attached to the phenyl ring. This compound is recognized for its potential applications in medicinal chemistry, particularly in the development of pharmaceuticals and agrochemicals.

Synthesis and Purification

The synthesis of 2-(4-Benzyloxy-phenyl)-5,6-dichloro-isoindole-1,3-dione involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity. Techniques like thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) are commonly used to monitor the reaction progress and purify the final product.

Synthesis Steps Overview

• Starting Materials: Typically involves aromatic compounds and chlorinating agents.

• Reaction Conditions: Controlled temperature, solvent selection, and reaction time.

• Purification Methods: TLC and HPLC for monitoring and purification.

Potential Applications

• Pharmaceutical Development: Potential therapeutic agents.

• Agrochemicals: Possible applications in agricultural chemistry.

Future Research Directions

• Mechanism of Action: Investigate specific biological targets and pathways.

• Therapeutic Potential: Explore applications in cancer treatment and other diseases.

• Chemical Modifications: Synthesize derivatives to enhance biological activity.